N-(4-iodobenzylidene)-2-methylpropane-2-sulfinamide

• Molecular Formula: C11H14INOS
• Molecular Weight: 335.21 g/mol
• IUPAC Name: N-[(4-iodophenyl)methylidene]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C11H14INOS/c1-11(2,3)15(14)13-8-9-4-6-10(12)7-5-9/h4-8H,1-3H3
• InChI Key: IJVMPEORRGTEGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)N=CC1=CC=C(C=C1)I

Description

N-(4-iodobenzylidene)-2-methylpropane-2-sulfinamide is a useful research compound. Its molecular formula is C11H14INOS and its molecular weight is 335.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Iodobenzaldehyde (1.26 g, 5.43 mmol) was dissolved in dichloromethane (41.8 mL). 2-methylpropane-2-sulfinamide (0.679 g, 5.43 mmol) was added, followed by titanium(IV) ethoxide (2.25 mL, 10.9 mmol). The reaction was heated to reflux for 1 hour. The reaction was then allowed to cool to room temperature and stir for 18 hours. Methanol (8.0 mL) and saturated sodium bicarbonate (1.5 mL) were added to the reaction mixture. The resulting slurry was filtered through sodium sulfate, and rinsed with ethyl acetate. The filtrate was concentrated to yield the title compound N-(4-iodobenzylidene)-2-methylpropane-2-sulfinamide (1.69 g, 93%) as a white solid. 1H NMR (400 MHz, CDCl3, δ): 8.51 (s, 1H), 7.80-7.84 (m, 2H), 7.53-7.57 (m, 2H), 1.25 (s, 9H). MS (M+1): 336.0.